Cas no 1321906-73-3 (methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate)

• Product Name: methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate
• CAS No: 1321906-73-3
• MF: C₂₁H₁₇NO₃S
• MW: 363.429584264755
• CID: 6177259
• PubChem ID: 42064858
• Update Time: 2025-06-15

methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate
• methyl 3-cinnamamido-5-phenylthiophene-2-carboxylate
• 1321906-73-3
• AKOS024599934
• F0779-0509
• methyl 5-phenyl-3-[[(E)-3-phenylprop-2-enoyl]amino]thiophene-2-carboxylate
• methyl 5-phenyl-3-[(2E)-3-phenylprop-2-enamido]thiophene-2-carboxylate

• Inchi： 1S/C21H17NO3S/c1-25-21(24)20-17(14-18(26-20)16-10-6-3-7-11-16)22-19(23)13-12-15-8-4-2-5-9-15/h2-14H,1H3,(H,22,23)/b13-12+
• InChI Key： FLHGIDRCDLYOCD-OUKQBFOZSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC=CC=1)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 363.09291458g/mol
• Monoisotopic Mass: 363.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate

Methyl 5-Phenyl-3-(2E)-3-Phenylprop-2-enamidothiophene-2-carboxylate (CAS No. 1321906-73-3): An Overview

Methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate (CAS No. 1321906-73-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and structural versatility.

The chemical structure of methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate features a thiophene ring fused with a phenyl group and a substituted propenamide moiety. The presence of these functional groups imparts the compound with distinct physical and chemical properties, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of thiophene derivatives, including methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate, in the field of medicinal chemistry. These compounds have shown promising results in various biological assays, demonstrating activities such as anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain thiophene derivatives exhibited potent inhibition of cancer cell growth by targeting specific signaling pathways.

In addition to its medicinal applications, methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate has also been explored for its potential in materials science. The unique electronic properties of thiophene derivatives make them suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Research in this area has shown that the incorporation of thiophene units can enhance the charge transport properties and stability of these devices.

The synthesis of methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate typically involves multi-step reactions, including the formation of the thiophene ring, introduction of the phenyl groups, and subsequent functionalization to achieve the desired structure. Advanced synthetic methods, such as palladium-catalyzed cross-coupling reactions and transition-metal-free approaches, have been employed to improve the efficiency and yield of the synthesis process.

One of the key challenges in the development of thiophene derivatives like methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate is optimizing their solubility and bioavailability. Researchers have explored various strategies to address these issues, including the use of prodrugs and nanotechnology-based delivery systems. These approaches aim to enhance the therapeutic efficacy and reduce potential side effects associated with these compounds.

In conclusion, methyl 5-phenyl-3-(2E)-3-phenylprop-2-enamidothiophene-2-carboxylate (CAS No. 1321906-73-3) represents a promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Ongoing research continues to uncover new insights into its properties and functionalities, paving the way for innovative solutions in these fields. As advancements in synthetic methods and delivery systems continue to evolve, the future prospects for this compound appear highly promising.